Cas no 348579-14-6 (N-cyclopropyl-3-methoxyaniline)

• Product Name: N-cyclopropyl-3-methoxyaniline
• CAS No: 348579-14-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD18825009
• CID: 1022729
• PubChem ID: 45091015
• Update Time: 2025-06-12

N-cyclopropyl-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclopropyl-3-methoxy- (9CI)
• N-cyclopropyl-3-methoxyaniline
• 348579-14-6
• IPPCUUFTHMDJST-UHFFFAOYSA-N
• cyclopropyl(3-methoxyphenyl)amine
• N-Cyclopropyl-3-methoxybenzenamine
• DB-115071
• EN300-318922
• SCHEMBL1298275
• DTXSID70666738

• MDL： MFCD18825009
• Inchi： 1S/C10H13NO/c1-12-10-4-2-3-9(7-10)11-8-5-6-8/h2-4,7-8,11H,5-6H2,1H3
• InChI Key： IPPCUUFTHMDJST-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1CC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-cyclopropyl-3-methoxyaniline

Comprehensive Overview of N-cyclopropyl-3-methoxyaniline (CAS No. 348579-14-6): Properties, Applications, and Industry Insights

N-cyclopropyl-3-methoxyaniline (CAS No. 348579-14-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This aniline derivative combines a cyclopropyl group with a methoxy-substituted aromatic ring, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula C₁₀H₁₃NO and molecular weight of 163.22 g/mol position it as a versatile building block for drug discovery and material science applications.

Recent studies highlight the growing demand for N-cyclopropyl-3-methoxyaniline in the development of small molecule therapeutics, particularly in central nervous system (CNS) drug candidates. Its structural motif appears in several patented compounds targeting neurological disorders, aligning with current trends in precision medicine. The cyclopropyl moiety enhances metabolic stability, while the 3-methoxy group influences electronic properties—a combination that answers pharmaceutical chemists' search for "bioisosteric replacements" and "privileged scaffolds" in drug design.

From a synthetic chemistry perspective, CAS 348579-14-6 serves as a key intermediate in cross-coupling reactions, particularly Buchwald-Hartwig aminations and Ullmann-type couplings. Laboratory protocols frequently cite its use in constructing N-aryl heterocycles, addressing common search queries like "cyclopropylamine synthesis" and "methoxy-aniline derivatives." The compound's logP value (predicted ~2.1) and hydrogen bond acceptor/donor count make it relevant to discussions about Lipinski's rule of five compliance in medicinal chemistry forums.

Analytical characterization of N-cyclopropyl-3-methoxyaniline typically involves HPLC purity analysis (>98%), GC-MS verification, and NMR spectral data (notable signals: δ 6.5-7.2 ppm aromatic protons, δ 3.7 ppm methoxy singlet). These specifications respond to quality control concerns frequently raised in pharmaceutical manufacturing communities. The compound's stability profile under standard storage conditions (2-8°C, inert atmosphere) makes it practical for industrial-scale applications.

Emerging applications in organic electronics have expanded interest in 348579-14-6, particularly for constructing conjugated molecular systems. The electron-donating methoxy group combined with the sterically constrained cyclopropylamine creates unique electronic properties sought after in OLED materials and organic semiconductors. This aligns with growing market demand for sustainable electronic materials—a trending topic in materials science publications.

Regulatory considerations for N-cyclopropyl-3-methoxyaniline focus on standard REACH compliance and GMP guidelines when used in pharmaceutical contexts. Safety data sheets emphasize standard organic compound handling procedures, addressing common workplace safety queries. The compound's low ecotoxicity profile (based on structural analogs) makes it preferable for green chemistry applications compared to heavier halogenated compounds.

Market analysis indicates steady growth in demand for CAS 348579-14-6, driven by pharmaceutical R&D expenditure and custom synthesis requirements. Suppliers typically offer the compound in research (mg to g) through pilot (kg) scales, with purity options ranging from 95% to >99%. This availability supports its use in high-throughput screening libraries and medicinal chemistry optimization programs—key focus areas in current drug discovery workflows.

Future research directions for N-cyclopropyl-3-methoxyaniline include exploration as a chiral auxiliary (via resolution of enantiomers) and investigations into its metal-organic framework (MOF) coordination chemistry. These potential applications respond to academic interest in "asymmetric synthesis" and "functional materials design," as reflected in recent journal citation trends. The compound's balanced lipophilicity and hydrogen bonding capacity continue to make it relevant to structure-activity relationship (SAR) studies across multiple therapeutic areas.